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Compound of Interest

Compound Name: NCT-504

Cat. No.: B15600999 Get Quote

NCT-504 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with NCT-504.

The information is designed to address common challenges, particularly those related to

solubility and precipitation, ensuring successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is NCT-504 and what is its mechanism of action?

NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase

Gamma (PIP4Kγ) with an IC50 of 15.8 μM.[1][2] It has been identified as a potential therapeutic

agent for Huntington's disease.[1][3] Inhibition of PIP4Kγ by NCT-504 leads to an increase in

the cellular levels of phosphoinositides PI(3,5)P2, PI3P, and PI5P.[4] These changes stimulate

autophagic flux, which helps clear mutant huntingtin (mHtt) protein aggregates.[4][5]

Q2: What is the recommended solvent for dissolving NCT-504?

The recommended solvent for NCT-504 is dimethyl sulfoxide (DMSO).[1][6][7] It is soluble in

DMSO at concentrations up to 125 mg/mL (309.03 mM).[1][7][8] For complete dissolution at

this high concentration, ultrasonic treatment may be necessary.[1][2][7][8] It is also crucial to

use newly opened, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility.

[1][8]
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Q3: My NCT-504 precipitated after I added it to my cell culture media. What should I do?

Precipitation of NCT-504 upon dilution into aqueous cell culture media is a common issue,

primarily because it is a hydrophobic compound dissolved in an organic solvent (DMSO). Here

are several troubleshooting steps:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

media is low, typically below 0.5% (v/v), to minimize solvent-induced toxicity and

precipitation.

Pre-warming Media: Warm the cell culture media to 37°C before adding the NCT-504 stock

solution. This can help improve the solubility of the compound.

Serial Dilutions: Instead of adding a small volume of highly concentrated stock directly to a

large volume of media, perform serial dilutions in pre-warmed media. This gradual decrease

in solvent concentration can prevent the compound from crashing out of solution.

Vortexing/Mixing: Immediately after adding the NCT-504 stock to the media, vortex or mix

the solution thoroughly to ensure rapid and uniform dispersion.

Serum Presence: The presence of serum in the media can sometimes aid in the

solubilization of hydrophobic compounds through binding to proteins like albumin.[9] If you

are using serum-free media, you may be more likely to encounter precipitation.

Q4: What are the optimal storage conditions for NCT-504?

Powder: Store the solid form of NCT-504 at -20°C for up to 3 years.[1][7]

Stock Solutions (in DMSO): Aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles. Store these aliquots at -80°C for up to 6 months or at -20°C for

up to 1 month.[1][10]
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Issue Potential Cause Recommended Solution

Precipitate observed in cell

culture plate wells after

treatment.

The compound has low

aqueous solubility and has

precipitated out of the media.

- Lower the final concentration

of NCT-504. - Ensure the final

DMSO concentration is as low

as possible (ideally ≤ 0.1%). -

Pre-warm the media before

adding the compound. - Add

the compound to media

containing serum, if

experimentally appropriate.

Inconsistent experimental

results between batches.

- Degradation of NCT-504 due

to improper storage. -

Inaccurate concentration of the

stock solution. - Precipitation in

the media leading to variable

effective concentrations.

- Aliquot and store stock

solutions at -80°C. Avoid

repeated freeze-thaw cycles. -

Re-verify the concentration of

your stock solution. - Visually

inspect for precipitation before

treating cells. If present,

prepare a fresh dilution.

Cell toxicity observed at

expected non-toxic

concentrations.

- DMSO concentration is too

high. - The compound has

precipitated and the solid

particles are causing physical

stress to the cells.

- Prepare a more concentrated

stock solution of NCT-504 to

reduce the volume of DMSO

added to the culture. -

Centrifuge or filter the final

working solution to remove any

precipitate before adding it to

the cells (note: this will lower

the effective concentration).

Quantitative Data Summary
Table 1: NCT-504 Physicochemical and In Vitro Properties
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Property Value Source

Molecular Formula C15H12N6O2S3 [1][6][8]

Molecular Weight 404.49 g/mol [1][2][7][8]

IC50 (PIP4Kγ) 15.8 µM [1][2]

Solubility in DMSO 125 mg/mL (309.03 mM) [1][7][8]

Appearance White to light yellow solid [1][8]

Table 2: Recommended Storage Conditions

Form Temperature Duration Source

Powder -20°C 3 years [1][7]

In Solvent (DMSO) -80°C 6 months [1][10]

In Solvent (DMSO) -20°C 1 month [1][10]

Experimental Protocols
Protocol 1: Preparation of NCT-504 Stock and Working Solutions

Objective: To prepare a high-concentration stock solution of NCT-504 in DMSO and dilute it to

a working concentration in cell culture media with minimal precipitation.

Materials:

NCT-504 powder

Anhydrous, sterile DMSO

Sterile, pre-warmed (37°C) cell culture medium (with or without serum, as per experimental

design)

Sterile microcentrifuge tubes
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Vortex mixer

Ultrasonic bath (optional)

Procedure:

Stock Solution Preparation (e.g., 10 mM): a. Calculate the mass of NCT-504 powder

required to make a 10 mM stock solution. (Molecular Weight = 404.49 g/mol ). For 1 mL of

10 mM stock, you will need 4.045 mg of NCT-504. b. Aseptically weigh the NCT-504 powder

and transfer it to a sterile microcentrifuge tube. c. Add the calculated volume of sterile,

anhydrous DMSO to the tube. d. Vortex the tube vigorously for 1-2 minutes to dissolve the

powder. If dissolution is difficult, use an ultrasonic bath for 5-10 minutes. e. Visually inspect

the solution to ensure there are no visible particles. f. Aliquot the stock solution into single-

use, sterile tubes and store at -80°C.

Working Solution Preparation (e.g., 10 µM): a. Thaw a single aliquot of the 10 mM NCT-504
stock solution at room temperature. b. Pre-warm the required volume of cell culture medium

to 37°C. c. To make a 10 µM working solution, you will need to perform a 1:1000 dilution. d.

While gently vortexing the pre-warmed media, add the appropriate volume of the 10 mM

stock solution. For example, add 10 µL of 10 mM NCT-504 to 9.99 mL of media. e. Continue

to mix the solution for another 30 seconds to ensure it is homogenous. f. Visually inspect the

final working solution for any signs of precipitation before adding it to your cells.

Visualizations
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Downstream Effects of PIP4Kγ Inhibition
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Solution Preparation

Experimental Use

1. Weigh NCT-504 Powder

2. Dissolve in Anhydrous DMSO
(10 mM Stock)

3. Aliquot and Store at -80°C

5. Dilute Stock into Media
(e.g., 1:1000 for 10 µM)

Thaw one aliquot

4. Pre-warm Cell Media (37°C)

6. Vortex Immediately

7. Add to Cells
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Troubleshooting Steps

Precipitation Observed?

Lower Final Concentration

Yes

No Precipitation

No

Reduce Final DMSO %

Pre-warm Media

Use Serial Dilution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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